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Compound of Interest

Compound Name: Ammonium chlorate

Cat. No.: B161562 Get Quote

Application Notes and Protocols: Ammonium
Chlorate
WARNING: Ammonium chlorate is a dangerously unstable and explosive compound. It is not

used as a reagent in modern organic synthesis due to its extreme hazard potential. The

information provided below is for educational and safety awareness purposes only and should

not be interpreted as an endorsement or guide for its use. Researchers, scientists, and drug

development professionals should avoid the synthesis and use of ammonium chlorate.

Executive Summary
Ammonium chlorate (NH₄ClO₃) is a powerful oxidizing agent that is notoriously unstable and

prone to spontaneous, violent decomposition.[1][2][3] The combination of the reducing

ammonium cation and the oxidizing chlorate anion within the same salt renders it extremely

sensitive to heat, shock, friction, and contamination.[1][2][4] Historically, its use was limited to

explosives, but it has been largely superseded by safer alternatives like ammonium

perchlorate.[1] Due to its unpredictable and hazardous nature, ammonium chlorate is not a

viable reagent for controlled organic synthesis. This document serves to detail the significant

hazards associated with ammonium chlorate and to strongly advise against its use in a

laboratory setting.
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The primary and most critical characteristic of ammonium chlorate is its extreme instability. It

can decompose explosively at room temperature and is sensitive to various stimuli.[2][3][5]

Key Hazards:

Spontaneous Decomposition: Ammonium chlorate can decompose violently without any

apparent trigger, even in solution.[2][3] The solid material is particularly dangerous and

should never be allowed to crystallize from solution.[2][4]

Sensitivity: It is highly sensitive to shock, friction, and heat.[1] Contamination with

combustible materials, such as organic compounds or finely divided metals, can form highly

sensitive explosive mixtures.[1][2]

Explosive Decomposition: Decomposition is rapid and exothermic, often resulting in a violent

explosion.[1] The decomposition process begins at approximately 102 °C, liberating nitrogen,

chlorine, and oxygen gases.[2]

Toxic Fumes: The decomposition of ammonium chlorate releases toxic chlorine gas,

among other products.[1]

Due to these significant dangers, ammonium chlorate is classified as a forbidden substance

for transportation.[1]

Physicochemical and Hazard Data
The following table summarizes key data for ammonium chlorate, emphasizing its hazardous

properties.
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Property Value Citation(s)

Chemical Formula NH₄ClO₃ [1]

Molar Mass 101.49 g/mol [1]

Appearance
Colorless or white, needle-like

crystals
[1]

Density Approximately 1.8 - 2.42 g/cm³ [1][4]

Decomposition Temperature

Begins around 75-102 °C, can

be spontaneous at room

temperature

[1][2]

Solubility
Highly soluble in water;

insoluble in strong alcohol
[1][2]

Key Hazards

Extremely unstable, explosive,

sensitive to shock and friction,

strong oxidizer, toxic

byproducts

[1][2][3]

Synthesis and Immediate Handling
Disclaimer: The following synthesis descriptions are for informational purposes only to

understand the compound's origins. Attempting to synthesize ammonium chlorate is strongly

discouraged due to the extreme risk of explosion.

Ammonium chlorate is typically prepared through neutralization or double displacement

reactions.

Method 1: Neutralization This method involves the direct neutralization of chloric acid with

ammonia or ammonium carbonate.[2][5]

HClO₃ + NH₃ → NH₄ClO₃

This is hazardous as it requires the preparation and handling of chloric acid, which is also

unstable.[1]
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Method 2: Double Displacement (Metathesis) A safer, though still hazardous, approach

involves the reaction of a stable chlorate salt with an ammonium salt in an aqueous solution,

precipitating a less soluble byproduct. For example, reacting barium chlorate with ammonium

sulfate yields insoluble barium sulfate, leaving ammonium chlorate in the solution.[2][4]

Ba(ClO₃)₂ + (NH₄)₂SO₄ → 2NH₄ClO₃(aq) + BaSO₄(s)

Critical Handling Protocol: If ammonium chlorate is generated in solution for any analytical

purpose, it must be used immediately. Under no circumstances should the solution be allowed

to evaporate and the solid to crystallize.[2][4] It should only be handled in a dilute aqueous

solution and kept away from heat, light, and any reducing agents.

Decomposition Pathway
The decomposition of ammonium chlorate is a complex redox reaction where the ammonium

ion is oxidized and the chlorate ion is reduced. The process is highly exothermic and liberates a

large volume of gas, leading to its explosive nature.

A simplified representation of the decomposition is: 2NH₄ClO₃(s) → N₂(g) + Cl₂(g) + O₂(g) +

4H₂O(g)[5]

The following diagram illustrates the hazardous decomposition of solid ammonium chlorate.

Ammonium Chlorate (Solid)
NH₄ClO₃

Violent Exothermic
Decomposition

 Initiating Stimulus
(Heat, Shock, Friction) Gaseous ProductsReleases

Nitrogen (N₂)

Chlorine (Cl₂)
(Toxic Gas)

Oxygen (O₂)
(Oxidizer)

Water (H₂O)
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Caption: Hazardous decomposition of ammonium chlorate.

Why Ammonium Chlorate is Unsuitable for Organic
Synthesis
The goal of a reagent in organic synthesis is to achieve a specific, controlled chemical

transformation. Powerful oxidizing agents are common, but they must be predictable and

manageable. Ammonium chlorate fails these criteria entirely:

Lack of Selectivity: Its reactions are violent and indiscriminate, leading to the complete

breakdown of organic molecules rather than controlled functional group transformations.[1]

Extreme Danger: The risk of a catastrophic explosion far outweighs any potential utility. The

safety of laboratory personnel is paramount.

Uncontrollable Reactivity: The reaction rate is impossible to control, making it unsuitable for

standard laboratory apparatus and procedures.

Alternatives and Conclusion
For researchers requiring oxidation reactions in organic synthesis, a vast array of safe,

selective, and well-documented reagents are available. These include but are not limited to:

Potassium permanganate (KMnO₄)

Chromium-based reagents (e.g., PCC, PDC)

Dess-Martin periodinane (DMP)

Swern oxidation reagents (oxalyl chloride/DMSO)

Sodium hypochlorite (bleach)

In conclusion, ammonium chlorate is a dangerously unstable compound with no practical or

safe application as a reagent in organic synthesis. Its properties are those of a primary
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explosive, not a controllable chemical tool. The scientific community is strongly advised to

avoid this compound and utilize the many safer and more effective alternatives available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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